Cas no 1432056-52-4 (3-chloro-N'-cyanobenzene-1-carboximidamide)

• Product Name: 3-chloro-N'-cyanobenzene-1-carboximidamide
• CAS No: 1432056-52-4
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD24369714
• CID: 4599417
• Update Time: 2025-05-20

3-chloro-N'-cyanobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N'-cyanobenzene-1-carboximidamide
• N-cyano-(3-chlorophenyl)amidine
• 3-chloro-N'-cyanobenzene-1-carboximidamide

• MDL： MFCD24369714
• Inchi： 1S/C8H6ClN3/c9-7-3-1-2-6(4-7)8(11)12-5-10/h1-4H,(H2,11,12)
• InChI Key： XEVLLOLCCFWLQR-UHFFFAOYSA-N
• SMILES： C1(C(NC#N)=N)=CC=CC(Cl)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-chloro-N'-cyanobenzene-1-carboximidamide

Introduction to 3-chloro-N'-cyanobenzene-1-carboximidamide (CAS No. 1432056-52-4)

3-chloro-N'-cyanobenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1432056-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzene derivatives, featuring a unique structural framework that includes a chloro substituent and a cyanobenzene moiety linked to an imidamide group. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-chloro-N'-cyanobenzene-1-carboximidamide is characterized by its aromatic core, which is modified by electron-withdrawing and electron-donating groups. The chloro group at the 3-position of the benzene ring enhances electrophilic aromatic substitution reactions, while the cyanobenzene segment introduces a cyano group that can participate in further functionalization. The imidamide moiety, located at the 1-position, contributes to hydrogen bonding capabilities and influences the overall solubility and reactivity of the compound.

In recent years, 3-chloro-N'-cyanobenzene-1-carboximidamide has been explored as a key building block in the development of novel pharmaceutical agents. Its unique structural features make it particularly useful in the synthesis of heterocyclic compounds, which are widely recognized for their biological activity. Researchers have leveraged its reactivity to develop derivatives with potential applications in treating various diseases, including inflammatory disorders and infectious diseases.

One of the most compelling aspects of 3-chloro-N'-cyanobenzene-1-carboximidamide is its role in drug discovery programs aimed at identifying new therapeutic targets. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties for specific biological functions. For instance, studies have demonstrated its utility in generating compounds with enhanced binding affinity to target proteins, which is crucial for developing drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in 3-chloro-N'-cyanobenzene-1-carboximidamide due to its potential as a scaffold for antiviral and anticancer agents. Researchers have reported the synthesis of several derivatives that exhibit promising antiviral activity against RNA viruses. These derivatives have been shown to inhibit viral replication by interfering with key enzymatic processes essential for viral propagation. Similarly, in oncology research, modifications of this compound have led to the development of novel chemotherapeutic agents that target specific pathways involved in cancer cell growth and survival.

Advances in computational chemistry have further enhanced the utility of 3-chloro-N'-cyanobenzene-1-carboximidamide as a starting material for drug design. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets, providing insights into its mechanism of action. These computational studies have guided experimental efforts, leading to more efficient synthetic routes and improved yields of biologically active derivatives.

The synthesis of 3-chloro-N'-cyanobenzene-1-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions. Modern synthetic methodologies have enabled chemists to produce this compound with high purity and yield, making it more accessible for research applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have been particularly useful in constructing the complex framework of this molecule.

In conclusion, 3-chloro-N'-cyanobenzene-1-carboximidamide (CAS No. 1432056-52-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.